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Introduction

11-Hydroxyeicosatetraenoic acid (11-HETE) is a bioactive lipid mediator derived from the
metabolism of arachidonic acid (AA). Its production can occur through both enzymatic and non-
enzymatic pathways.[1] The primary enzymatic routes involve cyclooxygenase (COX) and
cytochrome P450 (CYP) enzymes, particularly CYP1B1.[1] 11-HETE has been implicated in
various physiological and pathological processes, making its quantification in cellular models a
critical aspect of research in inflammation, cardiovascular disease, and cancer. This document
provides detailed protocols for the measurement of 11-HETE in cultured cells using two
common analytical methods: Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathways for 11-HETE Production

11-HETE is synthesized from arachidonic acid, which is released from the cell membrane by
phospholipase A2 (PLA2). Once released, AA can be metabolized by different enzymatic
pathways to produce a variety of eicosanoids, including 11-HETE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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